Dipotassium fluorophosphate
Overview
Description
Synthesis Analysis
The synthesis of dipotassium fluorophosphate involves several methods, including sol–gel , solid-state , and hydrothermal approaches. Researchers have investigated the composition and structure of dipotassium fluorophosphate to clarify misunderstandings. For instance, relatively pure dipotassium fluorophosphate obtained via the solid-state method gradually decomposes into Na3V2(PO4)3 above 600°C . The sol–gel method introduces oxygen atoms into the fluorine sites of the crystal structure, forming Na3V2(PO4)2F3−yOz . Meanwhile, single crystals produced by the hydrothermal method exhibit better structural stability and improved electrochemical properties .
Scientific Research Applications
Graphene Oxide Reduction
Dipotassium hydrogen phosphate (K2HPO4) has been used as an efficient and environmentally friendly agent for the reduction of graphene oxide nanosheets. This process is significant for the mass production of graphene, offering a less toxic and hazardous method compared to traditional approaches (Zhang et al., 2013).
Catalysis in Organic Synthesis
Dipotassium hydrogen phosphate acts as a catalyst in the synthesis of specific organic compounds. It has been shown to facilitate the conversion of certain reactants to dialkyl 2-(4-fluoro-phenoxy)-2-butendioates under solvent-free conditions (Ramazani et al., 2007).
Drug Delivery Systems
In the field of pharmaceuticals, dipotassium orthophosphate hydrogel has been developed for the targeted delivery of chemotherapeutic agents like Doxorubicin. This application is particularly relevant in the treatment of osteosarcoma, providing a controlled release mechanism and reducing systemic toxicity (Ta et al., 2009).
Induction of Disease Resistance in Plants
Dipotassium hydrogen phosphate has been found to induce systemic acquired resistance in plants. Its application in cucumber plants demonstrated effective resistance against anthracnose, a plant disease caused by Colletotrichum lagenarium (Orober et al., 2002).
Analytical Chemistry and Material Science
The compound has various applications in analytical chemistry and material science, like aiding in the determination of the mineral density of bone specimens and in the study of liquid-liquid equilibria in certain systems (Chen & Lam, 1997; Mishima et al., 1995).
Corrosion Inhibition
Dipotassium hydrogen phosphate is also used for corrosion inhibition in alkaline solutions. Its application in carbon steel demonstrates its effectiveness in protecting against uniform corrosion and pitting in the presence of chloride contamination (Mohagheghi & Arefinia, 2018).
properties
IUPAC Name |
dipotassium;fluoro-dioxido-oxo-λ5-phosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/FH2O3P.2K/c1-5(2,3)4;;/h(H2,2,3,4);;/q;2*+1/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXNRKXSSLJKNGH-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])F.[K+].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
FK2O3P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00930979 |
Source
|
| Record name | Dipotassium phosphorofluoridate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00930979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.167 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dipotassium fluorophosphate | |
CAS RN |
14104-28-0 |
Source
|
| Record name | Phosphorofluoridic acid, dipotassium salt | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014104280 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dipotassium phosphorofluoridate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00930979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dipotassium fluorophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.492 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIPOTASSIUM PHOSPHOROFLUORIDATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y50C2KP27Z | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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